Cas no 1006348-86-2 (3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-ol)

3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-ol structure
1006348-86-2 structure
Product Name:3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-ol
CAS No:1006348-86-2
MF:C10H13F3N2O
MW:234.218232870102
MDL:MFCD06804891
CID:3059845
PubChem ID:19616694
Update Time:2025-04-21

3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propan-1-ol
    • 3-[5-Cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]propan-1-ol
    • 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-ol
    • EN300-230189
    • BBL040251
    • 3-(5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propan-1-ol
    • 1006348-86-2
    • AKOS000312169
    • MFCD06804891
    • GQB34886
    • STK350069
    • CS-0240820
    • MDL: MFCD06804891
    • Inchi: 1S/C10H13F3N2O/c11-10(12,13)9-6-8(7-2-3-7)15(14-9)4-1-5-16/h6-7,16H,1-5H2
    • InChI Key: FTILFUMFIRAXIW-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C2CC2)N(CCCO)N=1)(F)F

Computed Properties

  • Exact Mass: 234.09799753Da
  • Monoisotopic Mass: 234.09799753Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38.1Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 312.5±42.0 °C at 760 mmHg
  • Flash Point: 142.8±27.9 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-ol Security Information

3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-ol Pricemore >>

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